Cas no 1261755-83-2 (2-Chloro-5-(2,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(2,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1261755-83-2
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4793370
• Update Time: 2025-09-28

2-Chloro-5-(2,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-8-3-10(15)9(14)1-5(8)7-4-17-11(16)2-6(7)12(18)19/h1-4H,(H,18,19)
• InChI Key： HLJNHHQXPIDBIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=NC(=CC=1C(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-5-(2,4,5-trichlorophenyl)isonicotinic acid

2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid: A Comprehensive Overview

The compound with CAS No. 1261755-83-2, commonly referred to as 2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structure and potential applications in various scientific domains. In this article, we will delve into the structural properties, synthesis methods, and the latest research findings associated with this compound.

2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid is a derivative of isonicotinic acid, which itself is a derivative of nicotinic acid. The molecule features a chloro group at the 2-position and a trichlorophenyl group at the 5-position of the isonicotinic acid backbone. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent studies have highlighted the potential of 2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings underscore its potential role in the development of novel therapeutic agents.

The synthesis of 2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid involves a multi-step process that typically begins with the preparation of isonicotinic acid. The subsequent chlorination and substitution reactions are carried out under carefully controlled conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, leading to more efficient production methods.

In terms of physical properties, 2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical reactions and formulations. Additionally, its stability under thermal and chemical conditions has been extensively studied, making it a reliable component in pharmaceutical formulations.

One of the most intriguing aspects of this compound is its interaction with biological systems. Preliminary studies indicate that 2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid may exhibit selective binding to certain proteins or enzymes. This property could be leveraged in designing targeted drug delivery systems or diagnostic tools. However, further research is needed to fully understand its bioavailability and pharmacokinetics.

From an environmental perspective, the degradation pathways of 2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid have been investigated to assess its impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes rapid biodegradation due to the activity of soil microorganisms. This finding is reassuring for its potential use in agricultural or industrial applications where environmental safety is a concern.

In conclusion, CAS No. 1261755-83-2, or 2-Chloro-5-(2,4,5-Trichlorophenyl)Isonicotinic Acid, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and promising biological activities position it as a valuable asset in contemporary chemical research. As ongoing studies continue to unravel its potential uses and mechanisms of action, this compound is poised to make significant contributions to both academic and industrial advancements.